Cas no 1007014-95-0 (1-(2,4-difluorophenyl)-4-(1H-1,2,4-triazol-1-yl)-1H-pyrazol-5-ol)

• Product Name: 1-(2,4-difluorophenyl)-4-(1H-1,2,4-triazol-1-yl)-1H-pyrazol-5-ol
• CAS No: 1007014-95-0
• MF: C₁₁H₇F₂N₅O
• MW: 263.202987909317
• MDL: MFCD03102519
• CID: 4558892
• Update Time: 2025-06-14

1-(2,4-difluorophenyl)-4-(1H-1,2,4-triazol-1-yl)-1H-pyrazol-5-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-difluorophenyl)-4-(1H-1,2,4-triazol-1-yl)-1H-pyrazol-5-ol
• 2-(2,4-difluorophenyl)-4-(1,2,4-triazol-1-yl)-1H-pyrazol-3-one

• MDL： MFCD03102519
• Inchi： 1S/C11H7F2N5O/c12-7-1-2-9(8(13)3-7)18-11(19)10(4-15-18)17-6-14-5-16-17/h1-6,15H
• InChI Key： OGKKVNVYZNANEX-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1N1C(C(=CN1)N1C=NC=N1)=O)F

Computed Properties

• Exact Mass: 263.061866g/mol
• Monoisotopic Mass: 263.061866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 263.2g/mol
• XLogP3: 1.6
• Topological Polar Surface Area: 63

Additional information on 1-(2,4-difluorophenyl)-4-(1H-1,2,4-triazol-1-yl)-1H-pyrazol-5-ol

Comprehensive Overview of 1-(2,4-Difluorophenyl)-4-(1H-1,2,4-Triazol-1-yl)-1H-Pyrazol-5-ol (CAS No. 1007014-95-0)

The compound 1-(2,4-difluorophenyl)-4-(1H-1,2,4-triazol-1-yl)-1H-pyrazol-5-ol (CAS No. 1007014-95-0) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. With its unique molecular structure featuring a difluorophenyl moiety and a 1,2,4-triazole ring, this compound exhibits remarkable potential in various applications, particularly in the development of novel therapeutic agents and crop protection solutions.

In recent years, the scientific community has shown growing interest in 1-(2,4-difluorophenyl)-4-(1H-1,2,4-triazol-1-yl)-1H-pyrazol-5-ol due to its structural similarity to known bioactive molecules. Researchers are particularly intrigued by its potential as a fungicide intermediate or as a building block for antifungal drug discovery. The presence of both fluorine atoms and the triazole group in its structure makes it a compelling subject for studies on structure-activity relationships in medicinal chemistry.

The synthesis of CAS 1007014-95-0 typically involves multi-step organic reactions, with careful attention to the introduction of the difluorophenyl group and the 1,2,4-triazole moiety. Modern synthetic approaches often employ catalytic fluorination techniques and click chemistry methodologies to achieve higher yields and better purity. These advancements align with current trends in green chemistry and sustainable synthesis, addressing environmental concerns in chemical production.

From a pharmacological perspective, the 1H-pyrazol-5-ol core of this compound presents interesting possibilities for drug design. The molecule's ability to participate in hydrogen bonding and its moderate lipophilicity (enhanced by the fluorine atoms) make it a valuable scaffold for developing compounds with improved bioavailability and target selectivity. These characteristics are particularly relevant in the current pharmaceutical landscape, where researchers are actively seeking solutions to drug resistance challenges.

In agrochemical applications, derivatives of 1-(2,4-difluorophenyl)-4-(1H-1,2,4-triazol-1-yl)-1H-pyrazol-5-ol have shown promise in addressing pressing issues such as crop yield protection and sustainable agriculture. The compound's structural features may contribute to the development of new-generation plant disease control agents that are more effective against resistant fungal strains while maintaining favorable environmental safety profiles.

Analytical characterization of CAS 1007014-95-0 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are crucial for confirming the compound's structure and purity, especially given the growing emphasis on quality control in chemical research and development. The compound's stability under various conditions is another area of active investigation, with implications for its formulation development and storage requirements.

The commercial availability of 1-(2,4-difluorophenyl)-4-(1H-1,2,4-triazol-1-yl)-1H-pyrazol-5-ol has increased in recent years, reflecting its growing importance in chemical research. Suppliers typically offer the compound with detailed certificates of analysis, catering to the needs of academic institutions, pharmaceutical companies, and agrochemical research facilities. This accessibility has facilitated broader investigation into its potential applications.

Looking forward, research on CAS 1007014-95-0 and its derivatives is expected to expand, particularly in areas addressing current global challenges such as food security and emerging infectious diseases. The compound's versatility makes it a valuable tool for scientists working at the intersection of medicinal chemistry and agrochemical innovation. As synthetic methodologies continue to advance and our understanding of structure-activity relationships deepens, 1-(2,4-difluorophenyl)-4-(1H-1,2,4-triazol-1-yl)-1H-pyrazol-5-ol may well play a significant role in the development of next-generation bioactive compounds.